Silane, [2-bromo-1-(bromomethyl)ethoxy](1,1-dimethylethyl)dimethyl-

• CAS No.: 153851-38-8
• Molecular Formula: C9H20Br2OSi
• Molecular Weight: 332.15 g/mol
• IUPAC Name: tert-butyl-(1,3-dibromopropan-2-yloxy)-dimethylsilane
• InChI: InChI=1S/C9H20Br2OSi/c1-9(2,3)13(4,5)12-8(6-10)7-11/h8H,6-7H2,1-5H3
• InChI Key: ZJQJJPACPLHZFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC(CBr)CBr

Description

Silane, [2-bromo-1-(bromomethyl)ethoxy](1,1-dimethylethyl)dimethyl- is a useful research compound. Its molecular formula is C9H20Br2OSi and its molecular weight is 332.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

26.7 g (122.4 mmol) of 1,3-dibromopropan-2-ol are dissolved in 150 ml of DCM, and 18.35 g (269.59 mmol) of imidazole are added. 18.47 g (122.54 mmol) of tert-butyldimethylchlorosilane in 150 ml of DCM are subsequently added dropwise. The mixture is left to stir at RT for 18 h, subjected to conventional work-up, giving, as crude product, 39.1 g (Y=95.9%) of step 1 as colourless oil, which is employed directly in step 2.